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Compound of Interest

Compound Name: Sodium methanethiolate

Cat. No.: B127743

Authored for Researchers, Scientists, and Drug Development Professionals

Sodium methanethiolate (CH3sSNa), also known as sodium thiomethoxide, is a potent
nucleophilic reagent and a critical intermediate in various synthetic organic chemistry
applications, including the pharmaceutical and agrochemical industries.[1][2][3][4] Its utility in
forming carbon-sulfur bonds makes it an essential building block for a wide range of molecules.
[2][5] This guide provides a comprehensive overview of the synthesis and characterization of
sodium methanethiolate, complete with detailed experimental protocols and quantitative data.

Physicochemical Properties

Sodium methanethiolate is typically a white to off-white or pale yellow solid at room
temperature.[1][6][7][8] It is highly reactive, hygroscopic, and sensitive to air and moisture,
often necessitating storage under an inert atmosphere.[6][7][9] Hydrolysis in the presence of
moisture produces methanethiol, which is characterized by a strong and unpleasant odor.[9]
[10][11]

Table 1: Physicochemical Data for Sodium Methanethiolate
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Property Value Reference

CAS Number 5188-07-8 [1][2][10][12]

Molecular Formula CHsSNa [2][8][10][12]

Molecular Weight 70.09 g/mol [2116118191112]
White to off-white/light brown

Appearance ) [1][6][8]
solid

_ _ 88-90 °C (190-194 °F; 361-

Melting Point [10][11]
363 K)

Density 1.43 g/cm3 (solid) [10][11]
Soluble in water and polar

Solubility organic solvents like ethanol. (11081911101
[1][8][°][10]

Purity (Technical Grade) >90% to =98% [6][7113]

Synthesis of Sodium Methanethiolate

The synthesis of sodium methanethiolate is typically achieved through the deprotonation of

methanethiol using a strong base.[1] Common methods involve the use of sodium metal,
sodium hydride, or sodium hydroxide.[1][6][10]

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of sodium methanethiolate.

Experimental Protocols
Protocol 2.1: Synthesis using Sodium Hydride (NaH)

This method is suitable for laboratory-scale synthesis where anhydrous conditions are critical.
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e Preparation: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-
necked round-bottom flask with a magnetic stirrer, a gas inlet, and a dropping funnel.

e Reagents: Suspend sodium hydride (NaH, 1.0 eq) in a suitable anhydrous etherial solvent
such as tetrahydrofuran (THF).

e Reaction: Cool the suspension in an ice bath (0 °C). Add a solution of methanethiol (CHsSH,
1.0 eq) in the same anhydrous solvent dropwise from the dropping funnel. The reaction
generates hydrogen gas, so ensure proper venting.[10]

o Completion: After the addition is complete, allow the mixture to warm to room temperature
and stir for an additional 1-2 hours to ensure the reaction goes to completion.

« |solation: The resulting sodium methanethiolate may precipitate out of the solution. If so, it
can be collected by filtration under an inert atmosphere. Wash the solid with cold, anhydrous
solvent and dry under vacuum to yield the final product.[6]

Protocol 2.2: Synthesis using Sodium Hydroxide (NaOH)

This method is often used for in-situ generation of sodium methanethiolate for subsequent
reactions.[10]

e Preparation: In a well-ventilated fume hood, dissolve sodium hydroxide (NaOH, 1.0 eq) in a
suitable solvent like ethanol or water.

e Reaction: Cool the NaOH solution in an ice bath. Bubble gaseous methanethiol (CHsSH, 1.0
eq) through the solution or add it as a condensed liquid. The reaction is an acid-base
neutralization.

o Usage: The resulting solution of sodium methanethiolate is typically used directly in the
next synthetic step without isolation.[1][10]

« |solation (Optional): To isolate the solid, the solvent can be removed under reduced
pressure. The resulting solid can be purified by dissolving it in a minimal amount of ethanol
and precipitating with diethyl ether.[14] The precipitate is then collected by filtration and dried
under vacuum.[14]
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Characterization of Sodium Methanethiolate

Thorough characterization is essential to confirm the identity and purity of the synthesized
sodium methanethiolate. A combination of spectroscopic and analytical techniques is
employed.

Logical Workflow for Characterization
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Caption: General workflow for the characterization of sodium methanethiolate.

Characterization Protocols

Protocol 3.1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation. Samples are typically prepared
in a deuterated solvent like DMSO-de.[15]

o Sample Preparation: Under an inert atmosphere, dissolve a small amount (5-10 mg) of
sodium methanethiolate in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.qg.,
DMSO-ds) in an NMR tube.
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e 1H NMR Acquisition: Acquire the *H NMR spectrum. A single sharp peak is expected for the
methyl (CHs) protons. In DMSO-ds, this peak would appear around 1.85 ppm.[15]

e 13C NMR Acquisition: Acquire the 3C NMR spectrum. A single resonance is expected for the

methyl carbon.

Table 2: Representative NMR Data

Expected Chemical Shift
Nucleus Notes

(%)

] A singlet, integrating to 3
H ~1.85 ppm (in DMSO-ds)
protons.[15]

13C ~50.7 ppm (in DMSO-ds) A single carbon resonance.[15]

Note: Chemical shifts can vary depending on the solvent and concentration.
Protocol 3.2: Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

o Sample Preparation: As sodium methanethiolate is a solid, it can be analyzed using
Attenuated Total Reflectance (ATR) or by preparing a KBr pellet. Due to its hygroscopic
nature, sample preparation should be performed quickly in a dry environment.

o Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm™1.

» Data Analysis: Look for characteristic absorption bands. The C-H stretching and bending
vibrations of the methyl group are expected. The C-S stretch is typically weak and appears in

the fingerprint region.

Table 3: Key Spectroscopic Data
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. Characteristic
Technique Method . Reference
Peaks/Signals

C-H stretching and
FTIR ATR _ - [15]
bending vibrations.

UV-Vis Cyclohexane Amax = 228.5 nm [1]

Protocol 3.3: Purity Assessment by Titration
A simple acid-base titration can be used to determine the purity of the synthesized salt.

o Sample Preparation: Accurately weigh a sample of sodium methanethiolate and dissolve it
in deionized water.

« Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCI)
using a suitable indicator or a pH meter to determine the endpoint.

» Calculation: Calculate the purity based on the stoichiometry of the neutralization reaction
(CHsSNa + HCIl — CHsSH + NaCl).

Safety and Handling

Sodium methanethiolate is a hazardous chemical that requires careful handling.[1]

Toxicity: It is toxic if swallowed and can cause severe skin burns and eye damage.[6][9]
o Flammability: The solid is flammable.[6][13]

o Reactivity: It reacts with water and acids and is sensitive to air and moisture.[6][9] Hydrolysis
produces flammable and odorous methanethiol gas.[9]

o Handling: Always handle sodium methanethiolate in a well-ventilated fume hood, under an
inert atmosphere if possible.[16] Wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat.[9][16]

o Storage: Store in a tightly sealed container under an inert gas (e.g., nitrogen) in a cool, dry,
and flammable-designated area.[6]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.rsc.org/suppdata/c9/ob/c9ob00641a/c9ob00641a1.pdf
https://www.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://grokipedia.com/page/Sodium_methanethiolate
https://www.nbinno.com/?news/gp-methanethiol-sodium-salt-comprehensive-overview-and-applications
https://grokipedia.com/page/Sodium_methanethiolate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/71742
https://grokipedia.com/page/Sodium_methanethiolate
https://www.nbinno.com/?news/gp-methanethiol-sodium-salt-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-methanethiol-sodium-salt-comprehensive-overview-and-applications
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC305710050&productDescription=SODIUM+THIOMETHOXIDE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.nbinno.com/?news/gp-methanethiol-sodium-salt-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC305710050&productDescription=SODIUM+THIOMETHOXIDE+5G&vendorId=VN00032119&countryCode=US&language=en
https://grokipedia.com/page/Sodium_methanethiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

By following these detailed guidelines, researchers can safely synthesize and accurately
characterize sodium methanethiolate for its diverse applications in chemical and
pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b127743#synthesis-and-characterization-of-
sodium-methanethiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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